Phenoprolamine Hydrochloride
Phenoprolamine Hydrochloride
Phenoprolamine Hydrochloride, also known as DDPH, is an adrenergic α1 receptor antagonist potentially for the treatment of hypertension. Phenoprolamine Hydrochloride is potent antihypertensive, neuroprotective and cardioprotective effects. Phenoprolamine Hydrochloride inhibited CYP2D and CYP3A activities and down-regulated their protein expression and mRNA transcription. Phenoprolamine Hydrochloride can efficiently penetrate through blood brain barrier and inhibit the contraction of vascular smooth muscle in the brain.
Brand Name:
Vulcanchem
CAS No.:
93933-71-2
VCID:
VC20792739
InChI:
InChI=1S/C21H29NO3.ClH/c1-15-7-6-8-16(2)21(15)25-14-17(3)22-12-11-18-9-10-19(23-4)20(13-18)24-5;/h6-10,13,17,22H,11-12,14H2,1-5H3;1H
SMILES:
CC1=C(C(=CC=C1)C)OCC(C)NCCC2=CC(=C(C=C2)OC)OC.Cl
Molecular Formula:
C21H30ClNO3
Molecular Weight:
379.9 g/mol
Phenoprolamine Hydrochloride
CAS No.: 93933-71-2
Cat. No.: VC20792739
Molecular Formula: C21H30ClNO3
Molecular Weight: 379.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Phenoprolamine Hydrochloride, also known as DDPH, is an adrenergic α1 receptor antagonist potentially for the treatment of hypertension. Phenoprolamine Hydrochloride is potent antihypertensive, neuroprotective and cardioprotective effects. Phenoprolamine Hydrochloride inhibited CYP2D and CYP3A activities and down-regulated their protein expression and mRNA transcription. Phenoprolamine Hydrochloride can efficiently penetrate through blood brain barrier and inhibit the contraction of vascular smooth muscle in the brain. |
|---|---|
| CAS No. | 93933-71-2 |
| Molecular Formula | C21H30ClNO3 |
| Molecular Weight | 379.9 g/mol |
| IUPAC Name | N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(2,6-dimethylphenoxy)propan-2-amine;hydrochloride |
| Standard InChI | InChI=1S/C21H29NO3.ClH/c1-15-7-6-8-16(2)21(15)25-14-17(3)22-12-11-18-9-10-19(23-4)20(13-18)24-5;/h6-10,13,17,22H,11-12,14H2,1-5H3;1H |
| Standard InChI Key | KNMNNEPMKDJBDW-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC=C1)C)OCC(C)NCCC2=CC(=C(C=C2)OC)OC.Cl |
| Canonical SMILES | CC1=C(C(=CC=C1)C)OCC(C)NCCC2=CC(=C(C=C2)OC)OC.Cl |
| Appearance | Solid powder |
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